Cas no 2229597-64-0 (methyl 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-2-hydroxyacetate
• CAS No: 2229597-64-0
• MF: C₁₄H₁₈ClNO₅
• MW: 315.749423503876
• CID: 6318477
• PubChem ID: 165699545
• Update Time: 2025-10-11

methyl 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-2-hydroxyacetate
• methyl 2-(4-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)-2-hydroxyacetate
• 2229597-64-0
• EN300-1902785

• Inchi： 1S/C14H18ClNO5/c1-14(2,3)21-13(19)16-8-5-6-9(10(15)7-8)11(17)12(18)20-4/h5-7,11,17H,1-4H3,(H,16,19)
• InChI Key： VASBZVIWKQHDMM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(=O)OC)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.0873504g/mol
• Monoisotopic Mass: 315.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-2-hydroxyacetate

Comprehensive Overview of Methyl 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-2-hydroxyacetate (CAS No. 2229597-64-0)

The compound methyl 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-2-hydroxyacetate (CAS No. 2229597-64-0) is a highly specialized chemical intermediate with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a chlorophenyl moiety, makes it a valuable building block for the development of complex molecules. Researchers and chemists frequently search for this compound due to its role in peptide synthesis and drug discovery, aligning with the growing interest in targeted therapies and small-molecule inhibitors.

In recent years, the demand for Boc-protected intermediates like methyl 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-2-hydroxyacetate has surged, driven by advancements in bioconjugation techniques and prodrug design. This compound’s hydroxyacetate functional group allows for further derivatization, making it a versatile tool in medicinal chemistry. Searches for "Boc-protected amino acid derivatives" or "chlorophenyl hydroxyacetate synthesis" often lead to discussions about this compound, reflecting its relevance in modern research.

The synthesis of CAS No. 2229597-64-0 typically involves multi-step organic reactions, including esterification and Boc protection. Its chiral center at the hydroxyacetate position also opens doors for enantioselective applications, a hot topic in asymmetric catalysis. Laboratories focusing on green chemistry and sustainable synthesis may explore eco-friendly routes to produce this intermediate, addressing the industry’s shift toward environmentally benign processes.

From a commercial perspective, methyl 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-2-hydroxyacetate is often sourced for high-throughput screening and fragment-based drug discovery. Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in developing biologics and therapeutic peptides. Users frequently inquire about its solubility, stability, and storage conditions, underscoring the need for detailed technical data.

In summary, CAS No. 2229597-64-0 represents a critical intersection of organic chemistry and pharmaceutical innovation. Its structural features and synthetic flexibility make it indispensable for researchers tackling challenges in drug delivery, enzyme inhibition, and molecular imaging. As the scientific community continues to prioritize precision medicine and personalized therapeutics, compounds like this will remain at the forefront of chemical research.